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Compound of Interest

Compound Name: Tiracizine hydrochloride

Cat. No.: B1682384

An In-depth Technical Guide to Tiracizine Hydrochloride

Introduction

Tiracizine hydrochloride is a Class | antiarrhythmic agent that has been studied for its effects
on myocardial contractility.[1][2] This technical guide provides a comprehensive overview of its
chemical structure, properties, and available experimental data, tailored for researchers,
scientists, and drug development professionals.

Chemical Structure and Properties

Tiracizine is a dibenzazepine derivative.[3] Its chemical identity and physicochemical properties
are summarized below.

Chemical Identifiers
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Identifier Value

Ethyl [5-(N,N-dimethylglycyl)-10,11-dihydro-5H-

IUPAC Name dibenzo[b,flazepin-3-yllcarbamate
hydrochloride[4]
78816-67-8 (for hydrochloride); 83275-56-3 (for
CAS Number
base)[2][4]
Molecular Formula C21H25N303.CIH[5]
CCOC(=0O)Nclccc2CCc3cceccc3N(c2cl)C(=0)C
SMILES
N(C)C.CI[5]
InChl Key XIJWABFCDXKZWPV-UHFFFAOYSA-NI[5]

Physicochemical Properties

Property Value

Molecular Weight 403.9 g/mol [5]

Molar Mass (base) 367.44 g/mol [4]

Melting Point (base) 135-137 °CJ6]

Storage Temperature -20°C[2] or Refrigerator (4°C)[7]
Synthesis

A synthetic route for Tiracizine hydrochloride has been described.[6] The process involves
the reaction of 3-amino-5-acetyl-10,11-dihydro-5H-dibenz[b,flazepine with potassium hydroxide
to yield 3-amino-10,11-dihydro-5H-dibenz[b,flazepine.[6] This intermediate is then reacted with
ethyl chloroformate.[6] The subsequent product is treated with chloroacetylchloride, followed by
a reaction with dimethylamine to produce the tiracizine base.[6] The hydrochloride salt is
obtained by reacting the base with hydrochloric acid in isopropanol.[6]
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3-amino-5-acetyl-10,11-dihydro-
5H-dibenz[b,flazepine

OH, n-propanol

3-amino-10,11-dihydro-
5H-dibenz[b,flazepine

thyl chloroformate

3-carbethoxyamino-10,11-dihydro-
5H-dibenz[b,flazepine

hloroacetylchloride

3-carbethoxyamino-5-chloroacetyl-
10,11-dihydro-5H-dibenz[b,flazepine

imethylamine

Tiracizine (base)

Cl, isopropanol

Tiracizine hydrochloride

Blocks
Voltag&-gated Na+ Influx Leads to _ | Phase 0 Depolarization | _Results in _ | Myocardial Contractility
Na+ Channel (Reduced) (Decreased)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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